Anticancer agent 80

• Molecular Formula: C19H12BrNO5
• Molecular Weight: 414.2 g/mol
• SMILES: COC1=C2C(=C(C3=C1OC=C3)NC(=O)C4=CC=C(C=C4)Br)C=CC(=O)O2
• InChI: InChI=1S/C19H12BrNO5/c1-24-18-16-13(8-9-25-16)15(12-6-7-14(22)26-17(12)18)21-19(23)10-2-4-11(20)5-3-10/h2-9H,1H3,(H,21,23)
• InChIKey: XDYAVPARZNQSAO-UHFFFAOYSA-N

Researchers studying hormone-dependent breast cancer face a scarcity of well-characterized tool compounds with defined dark cytotoxicity benchmarks for T47-D assays. Anticancer agent 80 (Compound 3c) addresses this need as a validated reference standard with quantitative performance data: • T47-D dark cytotoxicity: IC50 = 10.14 µM - 2.1-fold more potent than tamoxifen citrate (20.86 µM) • >11.9 selectivity index vs MRC-5 fibroblasts - 6.7-fold superior to tamoxifen • Zero aromatase inhibitory activity enables pathway-specific mechanistic interpretation Supplied with Certificate of Analysis. Bulk quantities available upon request.

Anticancer Agent 80: Psoralen-Derived Breast Cancer Research Tool

Anticancer agent 80, also designated as Compound 3c, is a synthetic psoralen derivative featuring a 4-bromobenzyl amide substituent at the C-5 position. The compound has a molecular formula of C19H12BrNO5 and a molecular weight of 414.21 g/mol . It is evaluated as a research tool for investigating hormone-dependent breast cancer, with defined dark cytotoxicity against the T47-D cell line [1].

• [1] Aekrungrueangkit C, Wangngae S, Kamkaew A, Ardkhean R, Thongnest S, Boonsombat J, Ruchirawat S, Khotavivattana T. Novel psoralen derivatives as anti-breast cancer agents and their light-activated cytotoxicity against HER2 positive breast cancer cells. Sci Rep. 2022 Aug 5;12(1):13487. View Source

Anticancer Agent 80: Critical C-5 Substituent Specificity

Within the psoralen derivative class, minor structural modifications at the C-5 position drive profound, non-linear changes in both potency and selectivity. A systematic structure–activity relationship (SAR) study revealed that the 4-bromobenzyl amide substitution pattern of Anticancer agent 80 (Compound 3c) is specifically responsible for its superior dark cytotoxicity against T47-D cells [1]. Consequently, generic substitution with other psoralen analogs (e.g., 3d, 3f, or 4a) that bear different substituents yields significantly different IC50 values and selectivity indices, precluding any assumption of functional equivalence [1].

• [1] Aekrungrueangkit C, Wangngae S, Kamkaew A, Ardkhean R, Thongnest S, Boonsombat J, Ruchirawat S, Khotavivattana T. Novel psoralen derivatives as anti-breast cancer agents and their light-activated cytotoxicity against HER2 positive breast cancer cells. Sci Rep. 2022 Aug 5;12(1):13487. View Source

Anticancer Agent 80: Evidence vs. Reference Drugs and Analogs

Dark Cytotoxicity in T47-D Cells vs. Reference Drugs

Anticancer agent 80 (Compound 3c) exhibits an IC50 of 10.14 ± 0.53 µM against the hormone-dependent T47-D breast cancer cell line [1]. This potency is comparable to lapatinib (IC50 = 9.78 ± 0.46 µM) and superior to tamoxifen citrate (IC50 = 20.86 ± 1.31 µM), positioning it between these clinically established agents [1]. Doxorubicin, a highly potent chemotherapy drug, shows an IC50 of 1.46 ± 2.79 µM under the same conditions [1].

Evidence Dimension	In vitro dark cytotoxicity (IC50) against T47-D cells
Target Compound Data	IC50 = 10.14 ± 0.53 µM
Comparator Or Baseline	Lapatinib (IC50 = 9.78 ± 0.46 µM); Tamoxifen citrate (IC50 = 20.86 ± 1.31 µM); Doxorubicin (IC50 = 1.46 ± 2.79 µM)
Quantified Difference	3.8% less potent than lapatinib; 105.7% more potent than tamoxifen; 594.5% less potent than doxorubicin
Conditions	MTT assay, 48-hour treatment, dark conditions (no UVA irradiation), T47-D cell line

Why This Matters

Establishes Anticancer agent 80's potency within the established therapeutic window of reference drugs, aiding in assay design and benchmarking for hormone-dependent breast cancer models.

• [1] Aekrungrueangkit C, Wangngae S, Kamkaew A, Ardkhean R, Thongnest S, Boonsombat J, Ruchirawat S, Khotavivattana T. Novel psoralen derivatives as anti-breast cancer agents and their light-activated cytotoxicity against HER2 positive breast cancer cells. Sci Rep. 2022 Aug 5;12(1):13487. Table 1. View Source

Potency vs. Tamoxifen in T47-D Cells

In the same T47-D cell-based assay, Anticancer agent 80 (IC50 = 10.14 µM) demonstrates approximately 2.1-fold higher potency than tamoxifen citrate (IC50 = 20.86 µM), a standard-of-care endocrine therapy for estrogen receptor-positive breast cancer [1]. This quantitative advantage is explicitly noted in the source study: compounds 3c, 3d, and 4b 'exhibited the more potent IC50 values than the positive drug tamoxifen citrate' [1].

Evidence Dimension	In vitro dark cytotoxicity (IC50) against T47-D cells
Target Compound Data	IC50 = 10.14 µM
Comparator Or Baseline	Tamoxifen citrate (IC50 = 20.86 µM)
Quantified Difference	Approximately 2.1-fold higher potency (lower IC50)
Conditions	MTT assay, 48-hour treatment, dark conditions, T47-D cell line

Why This Matters

Demonstrates a quantifiable potency advantage over a clinically approved endocrine therapy, supporting the compound's use as a positive control or tool compound in comparative studies of hormone-dependent breast cancer.

• [1] Aekrungrueangkit C, Wangngae S, Kamkaew A, Ardkhean R, Thongnest S, Boonsombat J, Ruchirawat S, Khotavivattana T. Novel psoralen derivatives as anti-breast cancer agents and their light-activated cytotoxicity against HER2 positive breast cancer cells. Sci Rep. 2022 Aug 5;12(1):13487. Pages 7-8, Table 1. View Source

Selectivity vs. Tamoxifen: T47-D and MRC-5

Anticancer agent 80 (Compound 3c) demonstrates a selectivity index (SI) greater than 11.9 when comparing its cytotoxicity against T47-D cancer cells to normal MRC-5 lung fibroblasts [1]. This SI value is approximately 6.7-fold superior to that of tamoxifen citrate (SI = 3.23) under identical assay conditions [1]. The source study explicitly notes that derivatives 3c, 3d, and 4b had SI values 'at least ca. 6.7, 2.8 and 3.7-fold superior to that of tamoxifen citrate' [1].

Evidence Dimension	Selectivity Index (SI = IC50 MRC-5 / IC50 T47-D)
Target Compound Data	SI > 11.9
Comparator Or Baseline	Tamoxifen citrate (SI = 3.23)
Quantified Difference	At least 6.7-fold higher selectivity
Conditions	MTT assay, 48-hour treatment, dark conditions; T47-D cancer cells and MRC-5 normal lung fibroblasts

Why This Matters

Quantifies a significantly larger therapeutic window in vitro compared to tamoxifen citrate, a critical parameter for researchers prioritizing compounds with potentially reduced off-target toxicity in cell-based screening cascades.

• [1] Aekrungrueangkit C, Wangngae S, Kamkaew A, Ardkhean R, Thongnest S, Boonsombat J, Ruchirawat S, Khotavivattana T. Novel psoralen derivatives as anti-breast cancer agents and their light-activated cytotoxicity against HER2 positive breast cancer cells. Sci Rep. 2022 Aug 5;12(1):13487. Page 8, Table 1. View Source

Intra-Series Potency: Analogs 3d and 4b

Within the same psoralen derivative series, Anticancer agent 80 (3c, IC50 = 10.14 µM) displays modestly higher potency against T47-D cells compared to its p-CF3 substituted analog 3d (IC50 = 13.64 µM), while showing nearly identical potency to the benzyl amine analog 4b (IC50 = 10.39 µM) [1]. The source study identifies compounds 3c, 3d, and 4b as the most active derivatives in the T47-D cell line, with 3c and 4b exhibiting the lowest IC50 values [1].

Evidence Dimension	In vitro dark cytotoxicity (IC50) against T47-D cells
Target Compound Data	IC50 = 10.14 ± 0.53 µM (Compound 3c)
Comparator Or Baseline	Compound 3d (IC50 = 13.64 ± 0.26 µM); Compound 4b (IC50 = 10.39 ± 0.79 µM)
Quantified Difference	3c is 25.7% more potent than 3d; 2.4% more potent than 4b (non-significant difference)
Conditions	MTT assay, 48-hour treatment, dark conditions, T47-D cell line

Why This Matters

Provides critical SAR data for medicinal chemists: the 4-bromobenzyl amide substituent (3c) confers optimal potency compared to the p-CF3 analog (3d), guiding structural optimization decisions and justifying the selection of 3c over 3d for further studies.

• [1] Aekrungrueangkit C, Wangngae S, Kamkaew A, Ardkhean R, Thongnest S, Boonsombat J, Ruchirawat S, Khotavivattana T. Novel psoralen derivatives as anti-breast cancer agents and their light-activated cytotoxicity against HER2 positive breast cancer cells. Sci Rep. 2022 Aug 5;12(1):13487. Table 1, Page 8. View Source

Aromatase Inhibition: Comparison with Analog 4b

Despite its potent cytotoxicity against T47-D cells, Anticancer agent 80 (Compound 3c) exhibits no measurable aromatase inhibitory activity (AIA), a key chemopreventive mechanism for hormone-dependent breast cancer [1]. In contrast, the structurally similar analog 4b demonstrates potent AIA with an IC50 of 0.9 µM [1]. This functional divergence underscores that Anticancer agent 80 operates through an aromatase-independent mechanism, making it unsuitable as an aromatase inhibitor tool compound [1].

Evidence Dimension	Aromatase inhibitory activity (AIA) IC50
Target Compound Data	No activity (IC50 > 12.5 µM, %inhibition < 50% at highest tested concentration)
Comparator Or Baseline	Compound 4b (IC50 = 0.9 ± 0.2 µM)
Quantified Difference	Functional binary distinction: 4b is a potent AIA inhibitor; 3c is inactive
Conditions	In vitro aromatase enzyme inhibition assay

Why This Matters

Defines a clear functional boundary: Anticancer agent 80 should not be selected for studies targeting aromatase inhibition. This differentiation is crucial for researchers selecting the appropriate psoralen derivative for specific mechanistic hypotheses.

• [1] Aekrungrueangkit C, Wangngae S, Kamkaew A, Ardkhean R, Thongnest S, Boonsombat J, Ruchirawat S, Khotavivattana T. Novel psoralen derivatives as anti-breast cancer agents and their light-activated cytotoxicity against HER2 positive breast cancer cells. Sci Rep. 2022 Aug 5;12(1):13487. Table 1, Page 8. View Source

Anticancer Agent 80: Research Applications

T47-D Breast Cancer Cytotoxicity Screening

Use Anticancer agent 80 as a reference standard or tool compound in MTT or similar viability assays with the T47-D cell line. Its defined IC50 of 10.14 µM and 2.1-fold potency advantage over tamoxifen citrate provide a quantifiable benchmark for screening novel compounds [1].

Selectivity Profiling: Cancer vs. Normal Cells

Employ Anticancer agent 80 in parallel with MRC-5 normal fibroblasts to assess therapeutic windows. Its demonstrated >11.9 selectivity index (6.7-fold superior to tamoxifen) offers a validated comparator for evaluating compound selectivity [1].

SAR Studies on Psoralen Scaffolds

Incorporate Anticancer agent 80 as a key reference point in SAR investigations. Comparative data with analogs 3d and 4b highlight the impact of 4-bromobenzyl amide vs. p-CF3 substitution on T47-D potency, providing a quantitative foundation for rational design [1].

Aromatase-Independent Mechanistic Studies

Utilize Anticancer agent 80 as a control to dissect aromatase-independent cytotoxic mechanisms in T47-D cells. Its complete lack of aromatase inhibitory activity, in contrast to analog 4b, ensures pathway-specific interpretation of results [1].

• [1] Aekrungrueangkit C, Wangngae S, Kamkaew A, Ardkhean R, Thongnest S, Boonsombat J, Ruchirawat S, Khotavivattana T. Novel psoralen derivatives as anti-breast cancer agents and their light-activated cytotoxicity against HER2 positive breast cancer cells. Sci Rep. 2022 Aug 5;12(1):13487. View Source